Cas no 30233-84-2 (Chrysenamine(7CI,8CI,9CI))

• Product Name: Chrysenamine(7CI,8CI,9CI)
• CAS No: 30233-84-2
• MF: C₁₈H₁₃N
• MW: 243.302524328232
• CID: 318141
• PubChem ID: 147327
• Update Time: 2025-04-19

Chrysenamine(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Chrysenamine(7CI,8CI,9CI)
• chrysen-1-amine
• Aminochrysene
• Chrysenamine
• 30233-84-2
• starbld0013902
• Chrysamin
• SCHEMBL177977
• DTXSID20184331

• Inchi： 1S/C18H13N/c19-18-7-3-6-14-16-9-8-12-4-1-2-5-13(12)15(16)10-11-17(14)18/h1-11H,19H2
• InChI Key： OQENBJBTQPIZKA-UHFFFAOYSA-N
• SMILES： NC1=CC=CC2C1=CC=C1C3C=CC=CC=3C=CC1=2

Computed Properties

• Exact Mass: 243.10489
• Monoisotopic Mass: 243.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02